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Compound of Interest

Compound Name: Tetradecyl acrylate

Cat. No.: B1582597 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for research and

development professionals. It is not a substitute for a formal risk assessment. Always consult

the most current Safety Data Sheet (SDS) and adhere to all applicable safety regulations and

institutional protocols when handling Tetradecyl Acrylate.

Introduction
Tetradecyl acrylate (CAS No. 21643-42-5), also known as myristyl acrylate, is a long-chain

acrylic acid ester. It is utilized in various industrial applications, including as a monomer in the

synthesis of polymers and copolymers for use in coatings, adhesives, and sealants. Its

incorporation into polymer backbones can modify properties such as flexibility, hydrophobicity,

and adhesion. In the context of research and drug development, long-chain acrylates may be

investigated for potential applications in drug delivery systems, biomaterials, and medical

devices. A thorough understanding of the health and safety profile of Tetradecyl acrylate is

paramount for ensuring the well-being of laboratory personnel and the integrity of research

outcomes.

This guide provides a comprehensive overview of the health and safety considerations for

Tetradecyl acrylate, summarizing available toxicological data, outlining experimental protocols

for hazard assessment, and exploring potential molecular signaling pathways involved in its

toxicity. Due to the limited availability of specific toxicological data for Tetradecyl acrylate, a

read-across approach has been employed, utilizing data from structurally similar long-chain
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acrylates, primarily Lauryl acrylate (C12) and Stearyl acrylate (C18). This approach is

scientifically justified by the similar physicochemical properties and expected metabolic

pathways of these homologous esters.

Physicochemical Properties
Understanding the physicochemical properties of a substance is fundamental to assessing its

potential hazards and implementing appropriate safety measures.

Property Value Reference

Chemical Formula C₁₇H₃₂O₂

Molecular Weight 268.43 g/mol

Appearance Colorless to pale yellow liquid

Boiling Point 138 °C at 0.4 mmHg

Melting Point 14 °C

Density 0.87 g/cm³

Vapor Pressure 0.033 Pa at 25 °C

Water Solubility
2 µg/L at 20 °C (practically

insoluble)

Log P (octanol-water partition

coefficient)
~7.22 (estimated)

Toxicological Profile
The primary hazards associated with Tetradecyl acrylate, as indicated by GHS classifications,

are skin irritation, eye irritation, skin sensitization, and potential for respiratory irritation. It is

also classified as toxic to aquatic life with long-lasting effects.

Acute Toxicity
Acute toxicity data for Tetradecyl acrylate is largely unavailable. Therefore, data from

surrogate long-chain acrylates are presented below.
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Endpoint Species Route Value Surrogate Reference

LD₅₀ Rat Oral
> 5,000

mg/kg

Lauryl

acrylate
[1]

LD₅₀ Rat Oral
> 2,000

mg/kg

Stearyl

acrylate
[2]

LD₅₀ Rabbit Dermal
> 2,000

mg/kg

Lauryl

acrylate
[1]

LD₅₀ Rabbit Dermal
> 5,000

mg/kg

Stearyl

acrylate
[2]

Based on the available data for structurally similar long-chain acrylates, Tetradecyl acrylate is

expected to have low acute toxicity via oral and dermal routes of exposure.

Irritation and Corrosion
Endpoint Species Result Classification Reference

Skin Irritation Rabbit Mild irritant

Category 2

(Causes skin

irritation)

Eye Irritation Rabbit

Not irritating (in

vitro data for

surrogate)

Category 2

(Causes serious

eye irritation) -

GHS

classification

[2]

Tetradecyl acrylate is classified as a skin irritant. A study on a substance with the same CAS

number reported a primary irritation index of 0.3 in rabbits, categorizing it as a mild irritant. The

GHS classification indicates it is a serious eye irritant, although in vitro data on a similar long-

chain acrylate (Stearyl acrylate) suggests it may be non-irritating.[2] Given the GHS

classification, it should be handled as a potential eye irritant.

Sensitization
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Endpoint Method Result Classification Reference

Skin

Sensitization

LLNA (surrogate

data)

Weak to

moderate

sensitizer

Category 1 (May

cause an allergic

skin reaction)

[3]

Acrylates are well-known skin sensitizers.[4] The mechanism of sensitization is believed to

involve the Michael addition of the acrylate's α,β-unsaturated carbonyl group with nucleophilic

amino acid residues (such as cysteine) in skin proteins, forming haptens.[5] While specific

Local Lymph Node Assay (LLNA) data for Tetradecyl acrylate is not available, studies on

other acrylates have classified them as weak to moderate sensitizers.[3] Therefore, Tetradecyl
acrylate should be handled as a potential skin sensitizer.

Repeated Dose Toxicity
Specific repeated dose toxicity data for Tetradecyl acrylate are not available. A 28-day oral

toxicity study in rats on tert-Butyl Methacrylate, a different type of acrylic ester, showed a

NOAEL of 20 mg/kg/day.[6] However, due to structural differences, this value should be

interpreted with caution for Tetradecyl acrylate.

Genotoxicity and Carcinogenicity
In vitro genotoxicity data for Tetradecyl acrylate is not available. However, many acrylate

monomers have shown some evidence of genotoxicity in in vitro tests, but these effects are

often not observed in in vivo studies, potentially due to rapid detoxification.[7] Lower alkyl

acrylates are generally not considered to be genotoxic in vivo.[7]

There are no carcinogenicity studies on Tetradecyl acrylate. Some studies on other acrylates

have shown tumorigenic effects at high doses, often secondary to chronic irritation.[7]

Ecotoxicological Profile
Tetradecyl acrylate is classified as toxic to aquatic life with long-lasting effects (H411).
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Endpoint Species Value Surrogate Reference

LC₅₀ (96h) Fish 1.1 - 8.2 mg/L
Short-chain

acrylates
[8]

EC₅₀ (48h) Daphnia magna 1.1 - 8.2 mg/L
Short-chain

acrylates
[8]

NOEC (21d) Daphnia magna 0.25 µg/L Lauryl acrylate [4]

The toxicity of acrylates to aquatic organisms tends to increase with the length of the alkyl

chain, which correlates with increased lipophilicity.[9] Therefore, long-chain acrylates like

Tetradecyl acrylate are expected to be more toxic to aquatic life than shorter-chain acrylates.

The provided data for shorter-chain acrylates likely underestimates the aquatic toxicity of

Tetradecyl acrylate. The chronic toxicity data for the structurally similar Lauryl acrylate

indicates a very low No Observed Effect Concentration (NOEC).[4]

Experimental Protocols
The following sections detail the methodologies for key toxicological assessments, based on

OECD guidelines.

Acute Oral Toxicity (OECD 423)
This method is used to estimate the acute oral toxicity of a substance.

Start: Select Dose Level
(e.g., 300 or 2000 mg/kg)

Dose 3 fasted animals
(single sex, usually female)

Observe for 14 days
(mortality, clinical signs, body weight)

Gross necropsy at end of study Evaluate outcome

Stop test and classify
If clear outcome

Proceed to next step
(higher or lower dose)

If uncertain outcome

Click to download full resolution via product page

Workflow for Acute Oral Toxicity Testing (OECD 423).

Acute Dermal Toxicity (OECD 402)
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This test determines the acute toxicity of a substance applied to the skin.

Start: Prepare animals
(clip fur from dorsal area)

Apply test substance (e.g., 2000 mg/kg)
to skin under a porous gauze dressing

24-hour exposure period
Remove dressing and

wash skin
Observe for 14 days

(mortality, skin reactions, systemic signs)
End of study and necropsy

Click to download full resolution via product page

Workflow for Acute Dermal Toxicity Testing (OECD 402).

Skin Irritation (OECD 404)
This in vivo test assesses the potential of a substance to cause skin irritation.

Start: Apply substance (0.5 mL)
to shaved skin of one rabbit

4-hour semi-occlusive exposure Remove patch and wash skin
Observe and score for erythema and edema

at 1, 24, 48, and 72 hours
Evaluate results

If necessary, test on
2 additional animals

Classify based on mean scores

Click to download full resolution via product page

Workflow for Skin Irritation Testing (OECD 404).

Eye Irritation (OECD 405)
This test evaluates the potential of a substance to cause eye irritation or damage.

Start: Instill 0.1 mL of substance
into the conjunctival sac of one eye of one rabbit

Observe and score for corneal opacity, iritis,
conjunctival redness and chemosis

at 1, 24, 48, and 72 hours
Evaluate severity and reversibility

If necessary, test on
up to two additional animals

Classify based on scores and reversibility

Click to download full resolution via product page

Workflow for Eye Irritation Testing (OECD 405).

Skin Sensitization - Local Lymph Node Assay (LLNA;
OECD 429)
The LLNA is the preferred in vivo method for identifying skin sensitizers.
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Start: Apply test substance to the dorsum
of the ears of mice for 3 consecutive days

Day 5: Intravenous injection of
radiolabeled thymidine

Excise draining auricular lymph nodes
Prepare single-cell suspensions and

measure radioactivity
Calculate Stimulation Index (SI) Classify as sensitizer if SI ≥ 3

Click to download full resolution via product page

Workflow for Skin Sensitization Testing (LLNA; OECD 429).

Molecular Signaling Pathways
The toxicity of acrylates, particularly their skin sensitizing and irritating properties, can be

understood through their interaction with cellular signaling pathways.

Skin Sensitization and the Keap1-Nrf2 Pathway
Skin sensitizers, including acrylates, are typically electrophilic and can react with nucleophilic

residues in proteins. This modification is a key initiating event in skin sensitization. The Keap1-

Nrf2 pathway is a major cellular defense mechanism against electrophilic and oxidative stress

and is a key toxicity pathway for skin sensitizers.[5][10][11][12]
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Cytoplasm

Nucleus

Tetradecyl Acrylate
(Electrophile)

Keap1-Nrf2 Complex

Covalent modification
of Keap1 cysteine residues

Keap1 (modified) Nrf2

dissociation

Nrf2

Translocation

Antioxidant Response Element (ARE)

Binding

Cytoprotective Genes
(e.g., HO-1, NQO1)

Transcription

Click to download full resolution via product page

Activation of the Keap1-Nrf2 pathway by acrylates.
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Skin Irritation and Inflammatory Pathways (MAPK and
NF-κB)
Chemical irritants can induce a local inflammatory response in the skin. This response is

mediated by complex signaling cascades within keratinocytes and other skin cells. The

Mitogen-Activated Protein Kinase (MAPK) and Nuclear Factor-kappa B (NF-κB) pathways are

central to the production of pro-inflammatory cytokines and chemokines that drive the

inflammatory process.[13][14][15][16][17][18]

MAPK Pathway NF-κB Pathway

Tetradecyl Acrylate
(Irritant)

MAPKKK

activates

IKK

activates

MAPKK

phosphorylates

MAPK
(e.g., ERK, p38)

phosphorylates

IκB

phosphorylates

NF-κB

releases

Active NF-κB

Click to download full resolution via product page

Involvement of MAPK and NF-κB pathways in acrylate-induced skin inflammation.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 12 Tech Support

https://pubmed.ncbi.nlm.nih.gov/18574737/
https://www.researchgate.net/publication/11061427_Involvement_of_NF-kB_signalling_in_skin_physiology_and_disease
https://www.semanticscholar.org/paper/Involvement-of-NF-kappaB-signalling-in-skin-and-Bell-Degitz/0972a5f79256faa4a479cbaa9a6b123d8a166c38
https://pmc.ncbi.nlm.nih.gov/articles/PMC3899974/
https://pubs.rsc.org/en/content/articlelanding/2021/fo/d0fo03238g/unauth
https://www.altmeyers.org/en/dermatology/nf-kappab-129889
https://www.benchchem.com/product/b1582597?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582597?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Occupational Safety and Handling
Given the hazardous properties of Tetradecyl acrylate, strict adherence to safety protocols is

essential.

Engineering Controls: Work with Tetradecyl acrylate should be conducted in a well-

ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.

Personal Protective Equipment (PPE):

Eye/Face Protection: Chemical safety goggles or a face shield are mandatory.

Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber,

neoprene). Avoid direct skin contact. A lab coat or other protective clothing should be

worn.

Respiratory Protection: If working outside of a fume hood or if there is a potential for

aerosol generation, a NIOSH-approved respirator with an organic vapor cartridge is

recommended.

Hygiene Measures: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory.

Spill and Waste Disposal: In case of a spill, absorb with an inert material and dispose of as

hazardous waste. All waste materials contaminated with Tetradecyl acrylate should be

disposed of in accordance with local, state, and federal regulations.

Conclusion
Tetradecyl acrylate is a long-chain acrylate with recognized hazards, including skin and eye

irritation, skin sensitization, and aquatic toxicity. While specific quantitative toxicological data for

this compound is limited, a read-across approach using data from structurally similar long-chain

acrylates suggests low acute systemic toxicity. The primary concerns for occupational handling

are local effects on the skin and eyes, and the potential for inducing allergic contact dermatitis.

The mechanism of skin sensitization is linked to its electrophilic nature and interaction with the

Keap1-Nrf2 pathway, while its irritant effects are likely mediated through the activation of

inflammatory signaling cascades such as MAPK and NF-κB. Researchers and drug
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development professionals must handle Tetradecyl acrylate with appropriate engineering

controls and personal protective equipment to mitigate these risks. Further research is

warranted to fill the existing data gaps in the toxicological profile of Tetradecyl acrylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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